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Compound of Interest

Compound Name: Ethyl 3-mercaptobutyrate

Cat. No.: B134158

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data and
safety handling procedures for Ethyl 3-mercaptobutyrate (CAS No. 156472-94-5). The
information is intended to support researchers, scientists, and drug development professionals
in the safe handling and risk assessment of this compound.

Executive Summary

Ethyl 3-mercaptobutyrate is a fragrance ingredient with limited publicly available toxicological
data for traditional endpoints such as acute toxicity, repeated dose toxicity, and reproductive
toxicity. The safety of this ingredient for use in consumer products has been assessed by the
Research Institute for Fragrance Materials (RIFM) primarily through the Threshold of
Toxicological Concern (TTC) approach. This methodology establishes a human exposure
threshold below which there is a low probability of risk to human health, even in the absence of
extensive substance-specific toxicity data.

Key findings from the RIFM safety assessment indicate that at current use levels, the systemic
exposure to Ethyl 3-mercaptobutyrate is below the TTC for genotoxicity, repeated dose
toxicity, and reproductive toxicity, and therefore does not present a safety concern for these
endpoints. The substance was found to be negative for genotoxicity in a BlueScreen™ HC
assay. Furthermore, UV/Vis spectra analysis suggests no concern for photoirritation or
photoallergenicity. While classified as a flammable liquid and potentially harmful if swallowed,
adherence to standard laboratory safety protocols is sufficient for safe handling.
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Chemical and Physical Properties

Property Value Reference
Molecular Formula CeH1202S

Molecular Weight 148.23 g/mol

Appearance Clear, colorless liquid [1]

Roasted sweet and sour

Odor [1]
aroma

Boiling Point 189 °C [2]

Flash Point 70 °C (158 °F) [2]

Density 1.018 g/cm3 [2]

Insoluble in water; soluble in
Solubility ethanol and non-polar [1]

solvents.[1]

Toxicological Data

The toxicological profile of Ethyl 3-mercaptobutyrate is primarily based on the Threshold of
Toxicological Concern (TTC) approach due to the absence of extensive experimental data for
several endpoints.

Human Health Safety Assessment Summary

The following table summarizes the findings of the RIFM safety assessment.[3]
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Endpoint

Result/Conclusion

Quantitative
DatalThreshold

Genotoxicity

Negative in BlueScreen™ HC
assay. Exposure is below the
TTC.

Systemic Exposure: 0.0001
pg/kg/day TTC: 0.0025

pg/kg/day

Repeated Dose Toxicity

No NOAEL available.
Exposure is below the TTC for

a Cramer Class | material.

Systemic Exposure: 0.0001
ug/kg/day TTC: 30 pg/kg/day

Reproductive Toxicity

No NOAEL available.
Exposure is below the TTC for

a Cramer Class | material.

Systemic Exposure: 0.0001
pg/kg/day TTC: 30 pg/kg/day

Skin Sensitization

No safety concerns at current,
declared use levels; exposure
is below the Decision Support
Tree (DST) derived threshold.

Data not specified

Photoirritation/

Photoallergenicity

Not expected to be
photoirritating/photoallergenic

based on UV/Vis spectra.

Molar absorption coefficient is
below the benchmark of

concern (1000 L mol=t cm™1).

Local Respiratory Toxicity

No NOAEC available.
Exposure is below the TTC for

a Cramer Class | material.

Inhalation Exposure: < 0.0001
mg/day TTC: 1.4 mg/day

Ecotoxicological Data
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Endpoint Result/Value Method

Screening-level assessment

Persistence Not considered persistent. _ _
using EPI Suite™ v4.11.[3]

Not considered Screening-level assessment

Bioaccumulation ) ) ) ]
bioaccumulative. using EPI Suite™ v4.11.[3]

RIFM Framework; Salvito et

Aguatic Toxicity Fish LC50: 350.4 mg/L .. 2002.[3]
al., .

Not considered Persistent, ]
IFRA Environmental

PBT Conclusion Bioaccumulative, and Toxic
Standards.[3]

(PBT).

Experimental Protocols

Detailed experimental protocols for the specific batches of Ethyl 3-mercaptobutyrate tested
are not publicly available. However, the following sections describe the standardized
methodologies referenced in the safety assessments.

BlueScreen™ HC Genotoxicity Assay

The BlueScreen™ HC assay is a high-throughput, in vitro screening assay that measures the
induction of the GADD45a gene, which is involved in the cellular response to genotoxic stress.

Methodology Overview:

e Cell Line: A human-derived, p53-competent TK6 cell line containing a Gaussia luciferase
(GLuc) reporter gene under the control of the GADD45a promoter is used.[1][4]

o Exposure: Cells are seeded in 96-well plates and exposed to a range of concentrations of
the test substance, both with and without metabolic activation (using a rodent liver S9
fraction).[1][5]

 Incubation: The plates are incubated to allow for cellular uptake, metabolism, and induction
of the GADDA45a gene.
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Luminescence Measurement: A substrate for the GLuc enzyme is added. The resulting
luminescence, which is proportional to the expression of GADD45a, is measured using a
luminometer. An increase in luminescence compared to the vehicle control indicates a
genotoxic response.[4]

Cytotoxicity Measurement: Concurrent cytotoxicity is measured to ensure that the observed
genotoxic effects are not a result of general cellular toxicity.[1]

UVI/Vis Absorption Spectra (OECD TG 101)

This test is conducted to determine the wavelengths at which a chemical absorbs ultraviolet

and visible light, which is a prerequisite for photochemical reactions like photoirritation or

photoallergenicity.

Methodology Overview:

Instrumentation: A double-beam UV/Vis spectrophotometer is used.[6]
Solvent: A suitable solvent that does not absorb in the measurement range is selected.

Test Solution Preparation: The test substance is dissolved in the chosen solvent to a
concentration that yields an absorbance maximum between 0.5 and 1.5.[6]

Measurement: The absorption spectrum of the test solution is measured against a solvent
blank over the wavelength range of 290 to 700 nm at a controlled temperature (e.g., 25°C).

[3][6]

Data Analysis: The molar absorption coefficient (€) is calculated at key wavelengths. A value
below 1000 L mol~* cm~* generally indicates a low potential for photo-reactivity.[3]

Visualizations
RIFM Safety Assessment Workflow
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Caption: RIFM safety assessment workflow for fragrance ingredients.

Threshold of Toxicological Concern (TTC) Decision
Logic
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Caption: Decision logic for applying the Threshold of Toxicological Concern.

BlueScreen™ HC Assay Principle
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Caption: Principle of the BlueScreen™ HC genotoxicity assay.

Safety Handling and First Aid
GHS Hazard Classification

Flammable liquids: Category 3[7]

Acute toxicity, Oral: Category 4 (Harmful if swallowed)[1]

Precautionary Measures

Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking. Keep
container tightly closed. Ground/bond container and receiving equipment. Use explosion-
proof electrical/ventilating/lighting equipment. Use only non-sparking tools. Take
precautionary measures against static discharge. Wash skin thoroughly after handling. Do
not eat, drink or smoke when using this product. Wear protective gloves, eye protection, and
face protection.[7]

Storage: Store in a well-ventilated place. Keep cool.[7]

Disposal: Dispose of contents/container to an approved waste disposal plant.[7]

First Aid Measures

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[8]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[7]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
Call a POISON CENTER or doctor/physician if you feel unwell.[9]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[9]
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 In Case of Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[7]

Conclusion

The available data, primarily from the comprehensive RIFM safety assessment, supports the
safe use of Ethyl 3-mercaptobutyrate as a fragrance ingredient under current exposure
conditions. The risk assessment relies heavily on the Threshold of Toxicological Concern
approach, a scientifically accepted method for evaluating the safety of data-poor substances at
low exposure levels. While direct quantitative toxicity data for several endpoints are lacking, the
combination of a negative in vitro genotoxicity screen, UV/Vis spectral data, and conservative
exposure thresholds provides a robust basis for its current safety evaluation. Standard
industrial hygiene and laboratory safety practices are recommended for handling this
flammable and potentially harmful compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bmglabtech.com [bmglabtech.com]

2. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

e 3. rifm.org [rifm.org]

e 4. The BlueScreen HC assay to predict the genotoxic potential of fragrance materials - PMC
[pmc.ncbi.nlm.nih.gov]

e 5. x-cellr8.com [x-cellr8.com]
e 6. 0oecd.org [oecd.org]
e 7. chemsafetypro.com [chemsafetypro.com]

» 8. Application of the Threshold of Toxicological Concern (TTC) in Food Safety: Challenges
and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]

e 9. Utilizing Threshold of Toxicological Concern (TTC) with High Throughput Exposure
Predictions (HTE) as a Risk-Based Prioritization Approach for thousands of chemicals - PMC

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemsafetypro.com/Topics/CRA/Introduction_to_Threshold_of_Toxicological_Concern_(TTC)_Approach_in_Chemical_Risk_Assessment.html
https://www.benchchem.com/product/b134158?utm_src=pdf-body
https://www.benchchem.com/product/b134158?utm_src=pdf-custom-synthesis
https://www.bmglabtech.com/en/application-notes/bluescreen-hc-a-luminescence-based-high-throughput-in-vitro-genotoxicity-assay/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/156472-94-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/156472-94-5.pdf
https://rifm.org/question/what-is-ttc-and-how-does-it-help-avoid-animal-testing/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8976226/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8976226/
https://x-cellr8.com/non-regulatory-safety-testing/genotoxicity/
https://www.oecd.org/en/publications/test-no-101-uv-vis-absorption-spectra_9789264069503-en.html
https://www.chemsafetypro.com/Topics/CRA/Introduction_to_Threshold_of_Toxicological_Concern_(TTC)_Approach_in_Chemical_Risk_Assessment.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8915901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8915901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6650166/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6650166/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Ethyl 3-mercaptobutyrate: A Technical Guide to
Toxicological Data and Safety Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134158#toxicological-data-and-safety-handling-of-
ethyl-3-mercaptobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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